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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Chlorosalicylic Acid

This guide provides comprehensive safety and handling information for 4-Chlorosalicylic
acid, tailored for researchers, scientists, and drug development professionals. It covers hazard

identification, protective measures, emergency procedures, and material properties to ensure

safe laboratory practices.

Hazard Identification and Classification
4-Chlorosalicylic acid is classified as hazardous under the 2012 OSHA Hazard

Communication Standard.[1] The primary hazards associated with this compound are skin,

eye, and respiratory irritation, and it is harmful if swallowed.[2][3][4]

Table 1: GHS Hazard Classification of 4-Chlorosalicylic Acid

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[5][6]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[2][5][6]
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| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory

irritation[2][5][7] |

The signal word for 4-Chlorosalicylic acid is "Warning".[3][4][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Chlorosalicylic acid is essential for

its safe handling and storage.

Table 2: Physical and Chemical Properties of 4-Chlorosalicylic Acid

Property Value Source(s)

Molecular Formula C₇H₅ClO₃ [3][5][6]

Molecular Weight 172.56 g/mol [4][5]

Appearance
Off-white to light beige/light

cream powder solid
[2][3][8]

Melting Point 209 - 213 °C (408.2 - 415.4 °F) [2]

Solubility
Soluble in water.[2] Soluble in

DMSO (100 mg/mL).[9]
[2][9]

Odor No information available [2][3]

Flash Point Not applicable [7]

| Stability | Stable under normal conditions.[2] Hygroscopic.[10] |[2][10] |

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Safe Handling
Avoid contact with skin and eyes.[2][6]
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Do not breathe dust.[2]

Wash hands and any exposed skin thoroughly after handling.[2][6]

Do not eat, drink, or smoke when using this product.[2][4]

Use only outdoors or in a well-ventilated area, preferably with a local exhaust system.[2][6]

[11]

Minimize dust generation and accumulation.[12]

Wear appropriate personal protective equipment (PPE).[6][11]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][6]

Store locked up.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[6]

Recommended storage temperature for the powder is -20°C for long-term stability (up to 3

years).[4][13]
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Diagram 1: Storage and Handling Workflow

Handling Protocol

Storage Protocol

Receive Chemical

Don Personal Protective
Equipment (PPE)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle Chemical:
- Avoid dust formation

- Avoid contact with skin/eyes

Wash Hands Thoroughly
After Handling

Store in a Tightly Sealed
Container

After Use

Place in Cool, Dry,
Well-Ventilated Area

Store Away From:
- Strong Oxidizing Agents

- Strong Bases
Store Locked Up
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Diagram 2: Personal Protective Equipment Ensemble

Required PPE

Researcher/
Scientist

Eye Protection
(Safety Goggles, EN166)

Protects

Skin Protection
(Gloves, Lab Coat)

Protects

Respiratory Protection
(N95 Dust Mask if needed)

Protects

Diagram 3: Emergency First Aid Response

Diagram 3: Emergency First Aid Response

Exposure
Occurs

Route of
Exposure?

SKIN:
1. Remove contaminated clothing.

2. Wash with soap & water.
3. Get medical attention if irritation persists.

Skin

EYE:
1. Rinse with water for 15+ mins.

2. Remove contact lenses.
3. Get medical attention.

Eye

INHALATION:
1. Move to fresh air.

2. Keep at rest.
3. Get medical attention.

Inhalation

INGESTION:
1. Rinse mouth.

2. Do NOT induce vomiting.
3. Call Poison Center / get medical attention.

Ingestion
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Diagram 4: Spill Response Protocol

Spill Detected

Evacuate Non-Essential
Personnel

Ensure Adequate
Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Clean Up:
- Avoid creating dust

- Sweep/shovel into container

Label and Seal Container
for Hazardous Waste Disposal

Decontaminate Area
and PPE
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Diagram 5: General Protocol for In Vitro Skin Irritation Test

Prepare Reconstructed
Human Epidermis (RhE) Tissues

Apply Test Chemical, Positive Control,
and Negative Control to Tissues

Incubate Tissues
(e.g., 60 min at 37°C)

Rinse Tissues and
Post-Incubate

(e.g., 42 hours)

Perform MTT Assay
to Assess Cell Viability

Measure Formazan
Absorbance

Calculate % Viability
Relative to Negative Control

Classify as Irritant
if Viability ≤ 50%

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b135390?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC179840050&productDescription=4-CHLOROSALICYLIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22520~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:12:31~~4-Chlorosalicylic%20acid~~
https://file.medchemexpress.com/batch_PDF/HY-W016867/4-Chlorosalicylic-acid-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorosalicylic-acid
https://www.tcichemicals.com/SG/en/sds/C1282_JP_EN.pdf
https://www.sigmaaldrich.com/KG/en/product/aldrich/183784
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0781488.htm
https://www.glpbio.com/4-chlorosalicylic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0781488_EN.htm
https://www.tcichemicals.com/BE/en/sds/C1282_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/80975.pdf
https://www.selleckchem.com/products/4-chlorosalicylic-acid.html
https://www.lookchem.com/sds5106-98-9.html
https://www.benchchem.com/product/b135390#safety-and-handling-of-4-chlorosalicylic-acid
https://www.benchchem.com/product/b135390#safety-and-handling-of-4-chlorosalicylic-acid
https://www.benchchem.com/product/b135390#safety-and-handling-of-4-chlorosalicylic-acid
https://www.benchchem.com/product/b135390#safety-and-handling-of-4-chlorosalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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